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Compound of Interest

Compound Name: 2-(4-Bromophenyl)ethanol

Cat. No.: B1265510 Get Quote

Proper disposal of 2-(4-Bromophenyl)ethanol is critical for laboratory safety and

environmental protection. As a brominated organic compound, it is classified as a halogenated

organic waste and requires specific handling procedures. This guide provides detailed

instructions for its safe disposal in a research or drug development setting.

Chemical and Disposal Data Summary
The following table summarizes key data for 2-(4-Bromophenyl)ethanol relevant to its

disposal.
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Parameter Information

Chemical Name 2-(4-Bromophenyl)ethanol

Synonyms
p-Bromophenethyl alcohol, 4-Bromophenethyl

alcohol

CAS Number 4654-39-1

Molecular Formula C₈H₉BrO

Primary Hazards

Harmful if swallowed or in contact with skin;

Causes skin and serious eye irritation; May

cause respiratory irritation.[1][2][3][4][5]

Waste Classification Halogenated Organic Hazardous Waste.[6][7][8]

Incompatible Materials Strong oxidizing agents.[1][9]

Disposal Method

Collection for incineration in a regulated

hazardous waste incinerator via a licensed

professional waste disposal service.[6][10] Do

not dispose of down the drain.[9][10][11]

Disposal Protocol
Follow these steps to ensure the safe and compliant disposal of 2-(4-Bromophenyl)ethanol.
This protocol is intended for a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[1][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[11]

Ventilation: Handle the chemical waste in a well-ventilated area, preferably within a chemical

fume hood.[9][10]
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Handling: Wash hands thoroughly after handling.[1][5] Avoid breathing dust, fumes, or

vapors.[1][2]

2. Waste Segregation and Collection:

Identify as Halogenated Waste: 2-(4-Bromophenyl)ethanol is a brominated organic

compound and must be disposed of as halogenated organic waste.[6]

Separate Collection: Do NOT mix with non-halogenated organic wastes, inorganic wastes

(acids, bases), or other waste streams like heavy metals or P-listed wastes.[6][8]

Select Appropriate Container:

Use a designated, compatible container specifically for halogenated organic waste.[7][9]

Polyethylene carboys are often used.[9]

Ensure the container is in good condition, free of leaks or cracks, and has a tightly sealing,

threaded cap.[7][12]

3. Labeling the Waste Container:

Immediate Labeling: Label the waste container before or at the moment the first drop of

waste is added.[7]

Required Information: The label must include:

The words "Hazardous Waste".[7][8]

The full chemical name: "Waste 2-(4-Bromophenyl)ethanol". Do not use abbreviations or

chemical formulas.[7]

If mixed with other halogenated solvents, list all constituents and their approximate

percentages.[6][8]

Clearly identify the applicable hazards (e.g., Toxic, Irritant).[8]

4. Storage of Waste Container:
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Closed Container: Keep the waste container tightly closed except when actively adding

waste.[7][8]

Storage Location: Store the container in a designated satellite accumulation area.[8] This

should be a cool, dry, and well-ventilated location away from incompatible materials.[7][9]

Secondary Containment: Store the container in secondary containment to prevent spills.[8]

5. Final Disposal:

Professional Disposal: Arrange for waste pickup through your institution's Environmental

Health & Safety (EHS) office or a licensed professional waste disposal service.[10]

Regulatory Compliance: Disposal must be in accordance with all local, regional, and national

hazardous waste regulations.[2][11] Chemical waste generators are responsible for ensuring

complete and accurate classification and disposal.[2][11]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-(4-
Bromophenyl)ethanol.
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Preparation & Identification

Segregation & Collection

Storage & Final Disposal

Start: Have 2-(4-Bromophenyl)ethanol
for Disposal

Step 1: Don Personal
Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Begin process

Step 2: Identify Chemical
Is it a Halogenated Organic?

Yes, it contains Bromine. No, it is another
waste type.

Step 3: Select a designated
'Halogenated Waste' container.
Ensure it is clean, compatible,

and has a sealing cap.

Proceed with Halogenated
Waste Protocol

Step 4: Label Container:
'Hazardous Waste'

'Waste 2-(4-Bromophenyl)ethanol'
List all constituents.

Step 5: Add waste to container
in a fume hood. Seal tightly.

Step 6: Store container in a
designated Satellite Accumulation Area

with secondary containment.

Step 7: Contact EHS or licensed
waste disposal service for pickup.

End: Waste is properly
disposed of by approved vendor.

Follow appropriate protocol for
non-halogenated, inorganic,

or other waste streams.

Click to download full resolution via product page

Caption: Workflow for the disposal of 2-(4-Bromophenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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